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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515 Get Quote

Isomylamine Hydrochloride: A Technical
Overview
CAS Number: 24357-98-0

This document provides a technical summary of Isomylamine Hydrochloride, a compound

identified as a spasmolytic and smooth muscle relaxant.[1] The information is intended for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Isomylamine Hydrochloride is the hydrochloride salt of Isomylamine.[1][2] Key identifying

information and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 24357-98-0 [1][2][3]

Synonyms

Isomylamine HCl,

ISOMYLAMINE

HYDROCHLORIDE [USAN],

NSC-78987

[1][2]

IUPAC Name

2-(diethylamino)ethyl 1-

isopentylcyclohexane-1-

carboxylate hydrochloride

[1]

Chemical Formula C18H36ClNO2 [1]

Molecular Weight 333.94 g/mol [1][2]

Exact Mass 333.2435 [1]

Elemental Analysis
C: 64.74%, H: 10.87%, Cl:

10.62%, N: 4.19%, O: 9.58%
[1]

Related CAS Number 28815-27-2 (free base) [1]

Pharmacological Classification
Isomylamine Hydrochloride is classified as a spasmolytic and smooth muscle relaxant.[1] It is

also categorized under agents affecting the musculoskeletal system.[2] This product is

intended for research use only and not for human or veterinary use.[1]

Experimental Data and Protocols
A comprehensive search of publicly available scientific literature did not yield detailed

experimental protocols, quantitative data from pharmacological assays, or specific signaling

pathway information for Isomylamine Hydrochloride. The available information is primarily

from chemical suppliers and regulatory databases.

Experimental Workflow and Signaling Pathways
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Due to the lack of detailed experimental studies in the public domain, a diagram of the

experimental workflow or the specific signaling pathways through which Isomylamine
Hydrochloride exerts its effects cannot be provided at this time.

Logical Relationship of Available Information
The following diagram illustrates the relationship between the identified pieces of information

for Isomylamine Hydrochloride.
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Caption: Logical relationship of Isomylamine Hydrochloride information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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